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Compound of Interest

Compound Name: DISPERSE RED 65

Cat. No.: B076925

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of four common analytical methods for the
guantification of Disperse Red 65: High-Performance Liquid Chromatography (HPLC), UV-
Visible (UV-Vis) Spectrophotometry, Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS), and Fourier-Transform Infrared (FTIR) Spectroscopy. The objective is to furnish
researchers with the necessary data to select the most appropriate method for their specific
analytical needs.

Performance Comparison of Quantification Methods

The selection of an optimal analytical method hinges on a variety of factors, including
sensitivity, selectivity, cost, and the complexity of the sample matrix. The following table
summarizes the key performance characteristics of HPLC, UV-Vis, LC-MS/MS, and FTIR for
the quantification of Disperse Red 65, compiled from various analytical studies.
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UV-Vis s
Parameter HPLC-DAD Spectrophoto LC-MSIMS
Spectroscopy
metry
_ . 0.9906 -
Linearity (R?) >0.99 >0.99 >0.99
0.9998[1][2]
~2.47 x 10-°
Limit of Detection  0.026 - 0.086 mol/L (for 0.02-1.35 <0.0005 ppm[1]
(LOD) png/mL[3] Disperse Red 1) ng/mL[6] [2]
[41[5]
o ~8.22 x 10-° o
Limit of Not explicitly
o 0.077 - 0.262 mol/L (for 0.06 - 4.09
Quantification ) found for
pHg/mL[3] Disperse Red 1) ng/mL[6] ]
(LOQ) Disperse Red 65
[41[5]
85.9 - 113% (for ] Not explicitly
Accuracy ) Typically 80-
83.7 - 107.5%[3] Disperse Red 1) found for
(Recovery) 120% ]
[4] Disperse Red 65
- Not explicitly
Precision
<2% <5% <15% found for
(%RSD) .
Disperse Red 65
Moderate (Prone
_ Moderate (Can
to interference
o be affected by
Selectivity Good from other Excellent )
) overlapping
absorbing
) spectral bands)
species)
Cost Moderate Low High Moderate
Throughput Moderate High Moderate High

Experimental Workflows and Signaling Pathways

The following diagrams illustrate the typical experimental workflows for the quantification of

Disperse Red 65 using the compared analytical techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Quantification of Disperse
Red 65]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076925#cross-validation-of-disperse-red-65-
guantification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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